2,4-dichloro-N-[(3-chloro-4-methoxyphenyl)carbamothioyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[(3-chloro-4-methoxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H11Cl3N2O2S/c1-22-13-5-3-9(7-12(13)18)19-15(23)20-14(21)10-4-2-8(16)6-11(10)17/h2-7H,1H3,(H2,19,20,21,23)
• InChI Key: OEQZZWJHAJEXHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C15H11Cl3N2O2S
• Molecular Weight: 389.7 g/mol

Description

2,4-dichloro-N-[(3-chloro-4-methoxyphenyl)carbamothioyl]benzamide is a chemical compound with the molecular formula C15H12Cl2N2O2S. It is known for its diverse applications in various fields, including medicinal chemistry and industrial processes. The compound features a benzamide core substituted with chloro and methoxy groups, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dichloro-N-[(3-chloro-4-methoxyphenyl)carbamothioyl]benzamide typically involves the reaction of 2,4-dichlorobenzoyl chloride with 3-chloro-4-methoxyaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting intermediate is then treated with thiophosgene to form the final product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with careful control of reaction conditions to ensure high yield and purity. The final product is typically purified using recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

2,4-dichloro-N-[(3-chloro-4-methoxyphenyl)carbamothioyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The chloro groups can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in an aqueous or organic solvent.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Nucleophiles like amines or thiols; reactions are conducted in polar solvents like dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or thioureas.

Scientific Research Applications

2,4-dichloro-N-[(3-chloro-4-methoxyphenyl)carbamothioyl]benzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[(3-chloro-4-methoxyphenyl)carbamothioyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with receptor binding sites. These interactions can lead to alterations in cellular pathways and physiological responses .

Comparison with Similar Compounds

Similar Compounds

• 2,4-dichloro-N-[(3-chloro-4-fluorophenyl)carbamothioyl]benzamide
• 2,4-dichloro-N-[(3-methoxyphenyl)carbamothioyl]benzamide
• 2,4-dichloro-N-[(4-methoxyphenyl)carbamothioyl]benzamide

Uniqueness

2,4-dichloro-N-[(3-chloro-4-methoxyphenyl)carbamothioyl]benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both chloro and methoxy groups enhances its reactivity and potential for diverse applications compared to similar compounds.